3-benzyl-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H18N6S
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 3-benzyl-6-(2-methyl-5-propylpyrazol-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H18N6S/c1-3-7-13-11-14(22(2)20-13)16-21-23-15(18-19-17(23)24-16)10-12-8-5-4-6-9-12/h4-6,8-9,11H,3,7,10H2,1-2H3
• InChI Key: MATSNBSIWLKEIZ-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C(=C1)C2=NN3C(=NN=C3S2)CC4=CC=CC=C4)C

Description

3-benzyl-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention due to its potential applications in scientific research. This compound is a member of the thiadiazole family, which is known for its diverse biological activities, including antibacterial, antifungal, antiviral, and anticancer properties.

Mechanism of Action

The mechanism of action of 3-benzyl-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the inhibition of various cellular pathways. This compound has been shown to induce apoptosis in cancer cells by activating the caspase cascade and promoting DNA fragmentation. Moreover, 3-benzyl-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit bacterial and fungal growth by disrupting the cell membrane and inhibiting DNA replication.
Biochemical and Physiological Effects:
3-benzyl-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit various biochemical and physiological effects. This compound has been shown to reduce oxidative stress and inflammation by inhibiting the production of reactive oxygen species and pro-inflammatory cytokines. Moreover, 3-benzyl-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to improve glucose metabolism and insulin sensitivity, making it a potential therapeutic agent for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-benzyl-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its diverse biological activities. This compound has been shown to exhibit potent anticancer, antimicrobial, anti-inflammatory, and antioxidant properties, making it a valuable tool for various research studies. However, one of the limitations of using this compound is its high toxicity, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 3-benzyl-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the potential directions is the investigation of its potential as a therapeutic agent for the treatment of cancer, diabetes, and other chronic diseases. Moreover, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Additionally, the development of novel derivatives of 3-benzyl-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole may lead to the discovery of more potent and selective compounds with diverse biological activities.

Synthesis Methods

The synthesis of 3-benzyl-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process. The first step involves the reaction of benzyl bromide with sodium azide to produce benzyl azide. In the second step, benzyl azide is reacted with 5-propyl-3-methyl-1H-pyrazole-4-carboxylic acid to produce 3-benzyl-5-propyl-1-methyl-1H-pyrazole-4-carboxylic acid benzylamide. In the third step, the benzylamide is reacted with thiosemicarbazide to produce 3-benzyl-5-propyl-1-methyl-1H-pyrazole-4-carboxylic acid benzylamide thiosemicarbazide. In the final step, the thiosemicarbazide is cyclized to produce 3-benzyl-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

Scientific Research Applications

3-benzyl-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. In addition, 3-benzyl-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to possess potent antimicrobial activity against various bacterial and fungal strains. Moreover, this compound has been investigated for its potential as an anti-inflammatory and antioxidant agent.